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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555243 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the best practices for storing and handling the

near-infrared (NIR) dye, IR-820. Below you will find troubleshooting guides, frequently asked

questions (FAQs), and detailed experimental protocols to ensure the successful application of

IR-820 in your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store powdered IR-820?

A1: Powdered IR-820 should be stored in a dry environment, protected from light. For long-

term storage (months to years), it is recommended to keep it at -20°C or lower.[1][2][3] It is

stable for at least two to three years when stored properly under these conditions.[1][2]

Q2: What is the best way to store IR-820 after it has been dissolved?

A2: For short-term storage (days to weeks), solutions can be kept at 4°C.[3][4] For long-term

storage (months), it is crucial to aliquot the solution into smaller volumes to avoid repeated

freeze-thaw cycles and store them at -20°C to -80°C, protected from light.[1][5] It is generally

recommended to use freshly prepared solutions to prevent degradation.[1]

Q3: What solvents can I use to dissolve IR-820?

A3: IR-820 is soluble in several organic solvents and aqueous solutions. Dimethyl sulfoxide

(DMSO) and methanol are common solvents.[2] It is also soluble in water and phosphate-

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15555243?utm_src=pdf-interest
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.targetmol.com/compound/ir-820
https://www.chemodex.com/products/new-indocyanine-green-ir-820/
https://www.medkoo.com/products/28051
https://www.targetmol.com/compound/ir-820
https://www.chemodex.com/products/new-indocyanine-green-ir-820/
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.medkoo.com/products/28051
https://www.apexbt.com/ir-820-c8228.html
https://www.targetmol.com/compound/ir-820
https://www.medchemexpress.com/ir-820.html
https://www.targetmol.com/compound/ir-820
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.chemodex.com/products/new-indocyanine-green-ir-820/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


buffered saline (PBS).[5][6] For dissolving in DMSO, sonication and heating to 60°C may be

necessary to achieve a concentration of around 4.5 mg/mL (5.3 mM).[1]

Q4: What are the excitation and emission wavelengths for IR-820?

A4: The maximal excitation and emission wavelengths for IR-820 are approximately 710 nm

and 820 nm, respectively.[1][2][5] However, the emission spectrum can extend beyond 1200

nm, particularly when bound to serum albumin, making it suitable for NIR-II imaging.[7]

Q5: Is IR-820 stable in aqueous solutions?

A5: IR-820 has improved stability in aqueous solutions compared to Indocyanine Green (ICG).

[2][8] However, like many fluorescent dyes, it is susceptible to photodegradation and

degradation over time. Therefore, it is always recommended to prepare solutions fresh for

optimal performance and to handle them with protection from light.[1] Its stability is enhanced

when bound to serum albumin.[7]
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Issue Possible Cause Recommended Solution

Difficulty Dissolving IR-820

Powder

Insufficient solvent volume or

inadequate mixing.

When using DMSO, try gentle

warming to 60°C and

sonication to aid dissolution.[1]

Ensure you are using a

sufficient volume of solvent to

reach the desired

concentration.

Low or No Fluorescent Signal
Dye degradation, incorrect

filter sets, or low concentration.

Prepare a fresh solution of IR-

820, as it can degrade over

time, especially when exposed

to light.[1] Verify that the

excitation and emission filters

on your imaging system are

appropriate for IR-820 (Ex:

~710 nm, Em: ~820 nm).[1][5]

Consider increasing the

working concentration if the

signal remains weak.

High Background Signal
Excess unbound dye or

autofluorescence.

Ensure adequate washing

steps in your protocol to

remove any unbound IR-820.

Include a control group with no

dye to assess the level of

background autofluorescence

from your sample.[1]

Signal Fades Quickly

(Photobleaching)

Excessive exposure to

excitation light.

Reduce the intensity and

duration of light exposure

during imaging. IR-820 has

good photostability, but

continuous high-intensity laser

irradiation can still lead to

photobleaching.[7]
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Inconsistent Results Between

Experiments

Variability in solution

preparation or handling.

Always prepare fresh solutions

for each experiment to ensure

consistency.[1] Standardize

incubation times and

concentrations. Aliquot stock

solutions to avoid degradation

from repeated freeze-thaw

cycles.[1]

Quantitative Data Summary
Table 1: Storage and Stability of IR-820

Form
Storage

Temperature
Duration Key Considerations

Powder -20°C Up to 3 years[1]
Store in a dry, dark

environment.[1][3]

Solution (Short-term) 4°C Days to weeks[3] Protect from light.

Solution (Long-term) -20°C to -80°C 1 to 6 months[1][5]

Aliquot to avoid

freeze-thaw cycles;

protect from light.[1]

Table 2: Solubility and Recommended Concentrations of IR-820

Solvent Solubility Stock Solution
In Vitro Working

Concentration

In Vivo Working

Concentration

DMSO
4.5 mg/mL (5.3

mM)[1]
1–10 mM[1] 10–50 µM[1] 0.5–2 mg/kg[1]

Methanol Soluble[2] - - -

Water / PBS Soluble[5][6] - - -
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Experimental Protocols
Protocol 1: Preparation of IR-820 Stock Solution

Bring the vial of powdered IR-820 to room temperature before opening.

Add the desired volume of sterile DMSO to the vial to achieve a stock solution concentration

of 1–10 mM.[1]

To aid dissolution, gently warm the solution to 60°C and sonicate until the powder is

completely dissolved.[1]

For long-term storage, aliquot the stock solution into light-protected microcentrifuge tubes

and store at -80°C for up to one year.[1]

Protocol 2: In Vitro Cell Staining with IR-820
Culture cells to the desired confluency in a suitable culture vessel.

Dilute the IR-820 stock solution in cell culture medium to a final working concentration of 10–

50 µM.[1]

Remove the existing medium from the cells and add the IR-820-containing medium.

Incubate the cells for 30–60 minutes at 37°C, protected from light.[1]

Wash the cells three times with PBS to remove any unbound dye.

Image the cells using an imaging system with appropriate filters for IR-820 (Excitation: ~710

nm, Emission: ~820 nm).

Protocol 3: In Vivo Imaging with IR-820
Prepare a fresh solution of IR-820 by diluting the stock solution in sterile PBS to the desired

final concentration (typically 0.5–1 mg/kg).[1]

Administer the IR-820 solution to the experimental animal via the desired route (e.g.,

intravenous tail vein injection).[1][5]
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Proceed with imaging the animal at various time points post-injection using a near-infrared in

vivo imaging system.

Always include a control group of animals injected with vehicle (PBS) alone to account for

background signal.[1]

Visualizations
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Caption: General experimental workflow for using IR-820 in both in vitro and in vivo

applications.
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Problem: Low/No Signal

Is the solution fresh?

Action: Prepare fresh
IR-820 solution

No

Are imaging filters correct?
(Ex: ~710nm, Em: ~820nm)

Yes

Action: Use correct
filter set

No

Is concentration adequate?

Yes

Action: Increase working
concentration

No

Problem Resolved

Yes

Click to download full resolution via product page
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Caption: A troubleshooting flowchart for addressing low or no signal issues during IR-820
imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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